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Compound of Interest

Compound Name: Amikacin hydrate

Cat. No.: B001105 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

Amikacin hydrate stock solutions for various laboratory applications, including antimicrobial

susceptibility testing and cell culture.

Introduction
Amikacin is a semi-synthetic aminoglycoside antibiotic derived from kanamycin A.[1][2][3] It is

effective against a broad spectrum of bacteria, including many multi-drug resistant strains.[3]

Amikacin functions by binding to the bacterial 30S ribosomal subunit, which interferes with

mRNA binding and leads to misreading of the genetic code, ultimately inhibiting protein

synthesis.[1][2][4] Proper preparation of Amikacin hydrate stock solutions is crucial for

accurate and reproducible experimental results.

Physicochemical Data
Quantitative data for Amikacin hydrate is summarized in the table below. Note that the

molecular weight of Amikacin hydrate includes a variable number of water molecules (xH₂O)

and it is recommended to use the batch-specific molecular weight provided on the product vial

or Certificate of Analysis for precise molarity calculations.[4]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b001105?utm_src=pdf-interest
https://www.benchchem.com/product/b001105?utm_src=pdf-body
https://www.chemodex.com/products/amikacin-hydrate/
https://www.goldbio.com/products/amikacin-hydrate
https://go.drugbank.com/drugs/DB00479
https://go.drugbank.com/drugs/DB00479
https://www.chemodex.com/products/amikacin-hydrate/
https://www.goldbio.com/products/amikacin-hydrate
https://www.selleckchem.com/products/amikacin-hydrate.html
https://www.benchchem.com/product/b001105?utm_src=pdf-body
https://www.benchchem.com/product/b001105?utm_src=pdf-body
https://www.benchchem.com/product/b001105?utm_src=pdf-body
https://www.selleckchem.com/products/amikacin-hydrate.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b001105?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value References

Chemical Name

O-3-amino-3-deoxy-α-D-

glucopyranosyl-(1→4)-O-[6-

amino-6-deoxy-α-D-

glucopyranosyl-(1→6)]-N³-(4-

amino-L-2-hydroxybutyryl)-2-

deoxy-L-streptamine hydrate

[5]

Molecular Formula C₂₂H₄₃N₅O₁₃ · xH₂O [1][6]

Molecular Weight (Anhydrous

Basis)
585.60 g/mol [1]

Appearance
White to off-white crystalline

powder
[5][7]

Solubility (in Water)
50 mg/mL[5][8][9][10], 100

mg/mL[6]
[5][6][8][9][10]

Storage Temperature (Powder) 2-8°C[5] or -20°C[6] [5][6]

Storage Temperature (Stock

Solution)
-20°C [6][11]

Stability (Stock Solution at

-20°C)
Up to 1 year [11]

Stability (Stock Solution at

4°C)
Stable for months [8]

Experimental Protocol: Preparation of a 25 mg/mL
Amikacin Hydrate Stock Solution
This protocol describes the preparation of a 25 mg/mL stock solution of Amikacin hydrate in

sterile water.

Materials:

Amikacin hydrate powder
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Sterile, deionized, or distilled water

Sterile 50 mL conical tube

Sterile 0.22 µm syringe filter

Sterile syringe (10-20 mL)

Sterile microcentrifuge tubes or cryovials for aliquoting

Vortex mixer

Analytical balance

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Calculate the required mass of Amikacin hydrate: To prepare 10 mL of a 25 mg/mL stock

solution, weigh out 250 mg (0.25 g) of Amikacin hydrate powder.

Dissolution: Aseptically add the weighed Amikacin hydrate powder to a sterile 50 mL

conical tube. Add 10 mL of sterile water to the tube.

Mixing: Cap the tube tightly and vortex until the powder is completely dissolved. The solution

should be clear and colorless to faint yellow.[7][8]

Sterilization: Draw the Amikacin solution into a sterile syringe. Attach a sterile 0.22 µm

syringe filter to the syringe. Filter-sterilize the solution into a new sterile conical tube or

directly into aliquots. It is recommended to pre-wet the filter with a small amount of sterile

water before use.[11]

Aliquoting: Dispense the sterile stock solution into smaller, single-use aliquots in sterile

microcentrifuge tubes or cryovials. This prevents repeated freeze-thaw cycles which can

affect the stability of the antibiotic.

Storage: Label the aliquots clearly with the name of the antibiotic, concentration, and date of

preparation. Store the aliquots at -20°C for long-term storage (up to one year).[11] For short-

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b001105?utm_src=pdf-body
https://www.benchchem.com/product/b001105?utm_src=pdf-body
https://www.benchchem.com/product/b001105?utm_src=pdf-body
https://pdf.hres.ca/dpd_pm/00058348.PDF
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/233/122/a1774pis.pdf
https://www.goldbio.com/documents/3606/Amikacin+Sulfate+Stock+Solution.pdf
https://www.goldbio.com/documents/3606/Amikacin+Sulfate+Stock+Solution.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b001105?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


term use, stock solutions can be stored at 4°C for several months.[8]

Visualization of the Experimental Workflow
The following diagram illustrates the logical workflow for the preparation of Amikacin hydrate
stock solutions.
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Caption: Workflow for Amikacin Hydrate Stock Solution Preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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